(3S,4E,6E)-3-Methylocta-4,6-dien-2-one (3S,4E,6E)-3-Methylocta-4,6-dien-2-one
Brand Name: Vulcanchem
CAS No.: 116454-34-3
VCID: VC20877583
InChI: InChI=1S/C9H14O/c1-4-5-6-7-8(2)9(3)10/h4-8H,1-3H3/b5-4+,7-6+/t8-/m0/s1
SMILES: CC=CC=CC(C)C(=O)C
Molecular Formula: C9H14O
Molecular Weight: 138.21 g/mol

(3S,4E,6E)-3-Methylocta-4,6-dien-2-one

CAS No.: 116454-34-3

Cat. No.: VC20877583

Molecular Formula: C9H14O

Molecular Weight: 138.21 g/mol

* For research use only. Not for human or veterinary use.

(3S,4E,6E)-3-Methylocta-4,6-dien-2-one - 116454-34-3

Specification

CAS No. 116454-34-3
Molecular Formula C9H14O
Molecular Weight 138.21 g/mol
IUPAC Name (3S,4E,6E)-3-methylocta-4,6-dien-2-one
Standard InChI InChI=1S/C9H14O/c1-4-5-6-7-8(2)9(3)10/h4-8H,1-3H3/b5-4+,7-6+/t8-/m0/s1
Standard InChI Key PNFIYBQOUPIIHJ-MBFKRBPYSA-N
Isomeric SMILES C/C=C/C=C/[C@H](C)C(=O)C
SMILES CC=CC=CC(C)C(=O)C
Canonical SMILES CC=CC=CC(C)C(=O)C

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